6-(4-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-9-methyl-9H-purine

• IUPAC Name: 5,6-dimethyl-7-[4-(9-methylpurin-6-yl)piperazin-1-yl]-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C17H20N10/c1-11-12(2)23-17-20-9-22-27(17)16(11)26-6-4-25(5-7-26)15-13-14(18-8-19-15)24(3)10-21-13/h8-10H,4-7H2,1-3H3
• InChI Key: ORQGNEQWUYFQND-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=NC=N2)N=C1C)N3CCN(CC3)C4=NC=NC5=C4N=CN5C
• Molecular Formula: C17H20N10
• Molecular Weight: 364.4 g/mol

Description

This compound is a derivative of the [1,2,4]triazolo[1,5-a]pyrimidine class. It has a molecular formula of C17H20N10 and an average mass of 364.408 Da. It contains condensed triazole and pyrimidine rings.

Synthesis Analysis

The synthesis of such compounds often involves the heterocyclization of 5-amino-1,2,4-triazoles (AT) with various 1,3-dielectrophilic agents. A new multicomponent reaction for regioselective synthesis of substituted 1,2,4-triazolo[1,5-a]pyrimidines using aminotriazoles, β-ketoglutaric acid dimethyl ester, and dimethylformamide dimethyl acetal has been implemented. The selective reduction of 1,2,4-triazolo-[1,5-a]pyrimidines to dihydro derivatives and the use of triazolo pyrimidines as starting compounds in multicomponent synthesis of dihydropyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidinecarboxylates was demonstrated.

Molecular Structure Analysis

The molecular structure of this compound includes a [1,2,4]triazolo[1,5-a]pyrimidine core, which is a nitrogenous heterocyclic moiety. It also contains a piperazine ring, which is a common structural feature in many pharmaceuticals.

Future Directions

The future directions for research on this compound could include further exploration of its biological activities, development of more efficient synthesis methods, and investigation of its potential applications in medicinal chemistry.

Mechanism of Action

Target of Action

Compounds with a similar [1,2,4]triazolo[1,5-a]pyrimidine scaffold have been found to act on a variety of targets, includingRORγt , PHD-1 , JAK1 , and JAK2 . These targets play crucial roles in various biological processes, including immune response, oxygen sensing, and signal transduction .

Mode of Action

Similar compounds have been reported to inhibit their targets, thereby modulating the associated biological processes . The inhibition could occur through various mechanisms, such as competitive binding or allosteric modulation.

Biochemical Pathways

Given the targets mentioned above, the compound could potentially influence pathways related toimmune response , oxygen homeostasis , and signal transduction .

Pharmacokinetics

A similar compound was reported to have markedly increasedoral bioavailability when certain modifications were made to its structure . This suggests that the compound could potentially be well-absorbed and distributed in the body.

Result of Action

Based on the targets and potential pathways affected, the compound could potentially modulate immune response, oxygen sensing, and signal transduction, leading to various physiological effects .